Cas no 40133-06-0 (5,6-Dihydro-4h-cyclopentabthiophene-2-carboxylic Acid)

5,6-Dihydro-4h-cyclopentabthiophene-2-carboxylic Acid structure
40133-06-0 structure
Product name:5,6-Dihydro-4h-cyclopentabthiophene-2-carboxylic Acid
CAS No:40133-06-0
MF:C8H8O2S
MW:168.212921142578
MDL:MFCD01860021
CID:331887
PubChem ID:770980

5,6-Dihydro-4h-cyclopentabthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid
    • 4H-Cyclopenta[b]thiophene-2-carboxylicacid, 5,6-dihydro-
    • 5,6-DIHYDROCYCLOPENTA[B]THIOPHENE-2-CARBOXYLIC ACID
    • 4,5,6-trihydrocyclopenta[2,1-b]thiophene-2-carboxylic acid
    • 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylic acid
    • HMS1399E22
    • CS-0036173
    • 5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid, AldrichCPR
    • Z56822380
    • J-516529
    • CHEMBL2324852
    • Enamine_001870
    • FA-0897
    • 4-N-BUTOXYBENZYLBROMIDE
    • A873449
    • 5,6-dihydro-4h-cyclopenta[b]-thiophene-2-carboxylic acid
    • AKOS000121739
    • DTXSID30354381
    • 40133-06-0
    • FT-0676678
    • MFCD01860021
    • SCHEMBL2954334
    • EN300-00715
    • BDBM50427206
    • 5,6-dihydro-4H-cyclopenta[b]thiophene-2- carboxylic acid
    • AI-942/25034540
    • ALBB-008699
    • DA-38251
    • STK505511
    • 5,6-Dihydro-4h-cyclopentabthiophene-2-carboxylic Acid
    • MDL: MFCD01860021
    • Inchi: InChI=1S/C8H8O2S/c9-8(10)7-4-5-2-1-3-6(5)11-7/h4H,1-3H2,(H,9,10)
    • InChI Key: XSFUFVBXPLWNBK-UHFFFAOYSA-N
    • SMILES: C1CC2=C(C1)SC(=C2)C(=O)O

Computed Properties

  • Exact Mass: 168.02500
  • Monoisotopic Mass: 167.016675
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.4
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.395
  • Melting Point: 200-202
  • Boiling Point: 347.7°Cat760mmHg
  • Flash Point: 164.1°C
  • Refractive Index: 1.645
  • PSA: 65.54000
  • LogP: 1.93500

5,6-Dihydro-4h-cyclopentabthiophene-2-carboxylic Acid Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5,6-Dihydro-4h-cyclopentabthiophene-2-carboxylic Acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Dihydro-4h-cyclopentabthiophene-2-carboxylic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR102961-500mg
5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid
40133-06-0
500mg
£117.00 2025-02-19
Apollo Scientific
OR102961-5g
5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid
40133-06-0
5g
£555.00 2025-02-19
Alichem
A169004012-10g
5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid
40133-06-0 97%
10g
$1035.15 2023-09-02
Chemenu
CM199350-1g
5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid
40133-06-0 97%
1g
$139 2023-01-19
TRC
D492473-50mg
5,6-Dihydro-4h-cyclopenta[b]thiophene-2-carboxylic Acid
40133-06-0
50mg
$ 50.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1106813-1g
5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid
40133-06-0 98%
1g
¥955 2023-04-14
Fluorochem
028712-1g
5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid
40133-06-0 97%
1g
£128.00 2022-03-01
Matrix Scientific
008340-1g
5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid, 97%
40133-06-0 97%
1g
$124.00 2023-09-06
Alichem
A169004012-5g
5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid
40133-06-0 97%
5g
$552.08 2023-09-02
SHENG KE LU SI SHENG WU JI SHU
sc-278356-250 mg
5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carboxylic acid,
40133-06-0
250MG
¥895.00 2023-07-10

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Amadis Chemical Company Limited
(CAS:40133-06-0)5,6-Dihydro-4h-cyclopentabthiophene-2-carboxylic Acid
A873449
Purity:99%
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